Cas no 25346-31-0 (3-Bromo-3-methylpentane)

3-Bromo-3-methylpentane Properties

Names and Identifiers

• 3-Bromo-3-methylpentane
• Pentane, 3-bromo-3-methyl-
• 3-Brom-3-methylpentan
• 3-Brom-methyl-pentan
• 3-bromo-3-methyl-pentane
• EINECS 246-878-0
• Pentane,3-bromo-3-methyl
• SCHEMBL1538998
• 25346-31-0
• 3-bromo-3-methyl-pentan
• AKOS006283292
• F20158
• EN300-317561
• DTXSID2067084
• ZRPQYKLJSOLRPZ-UHFFFAOYSA-N
• MFCD00013533
• BS-53370
• A929242
• T54AP8KGX6
• FT-0650868
• NS00050479
• DB-006367
• DTXCID1037276
• +Expand

• MDL： MFCD00013533
• InChIKey： ZRPQYKLJSOLRPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13Br/c1-4-6(3,7)5-2/h4-5H2,1-3H3
• SMILES： CCC(C)(CC)Br

Computed Properties

• Exact Mass: 164.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.02006g/mol
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.96000
• PSA: 0.00000
• Refractive Index: 1.4492
• Boiling Point: 147.26°C (estimate)
• Melting Point: -92.2°C
• Density: 1.1771

3-Bromo-3-methylpentane Security Information

3-Bromo-3-methylpentane Customs Data

• HS CODE：2903399090
• Customs Data：

  China Customs Code:

  2903399090

  Overview:

  2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%